Cocamidopropyl betaine
Overview
Description
Cocamidopropyl betaine (CAPB) is a mixture of closely related organic compounds derived from coconut oil and dimethylaminopropylamine . It is available as a viscous pale yellow solution and is used as a surfactant in personal care products and animal husbandry . The name reflects that the major part of the molecule, the lauric acid group, is derived from coconut oil .
Synthesis Analysis
CAPB is not synthesized from betaine. Instead, it is produced in a two-step manner, beginning with the reaction of dimethylaminopropylamine (DMAPA) with fatty acids from coconut or palm kernel oil . The primary amine in DMAPA is more reactive than the tertiary amine, leading to its selective addition to form an amide . In the second step, chloroacetic acid reacts with the remaining tertiary amine to form a quaternary ammonium center .Molecular Structure Analysis
CAPB is a fatty acid amide containing a long hydrocarbon chain at one end and a polar group at the other . This allows CAPB to act as a surfactant and as a detergent . It is a zwitterion, consisting of both a quaternary ammonium cation and a carboxylate .Chemical Reactions Analysis
CAPB is a potential source of nitrogen-containing disinfection by-products in pool water . The proposed mechanism of their formation involves nucleophilic substitution of the secondary amide hydrogen atom at the first stage with subsequent free radical and electrophilic addition reactions resulting in non-selective introduction of halogen atoms and hydroxyl groups in the alkyl chain .Physical And Chemical Properties Analysis
CAPB is a clear to slight yellow liquid . It has a molar mass of 342.524 g/mol . It is soluble in water and has a density of 1.05 g/cm^3 . It is stable and easily oxidized .Scientific Research Applications
Allergenic Potential in Cosmetics : CAPB has been identified as a potential allergen in cosmetics, particularly in shampoo and shower gel. Cases of cosmetic allergy and occupational allergic contact dermatitis in hairdressers due to CAPB have been reported (Groot et al., 1995), (Fowler, 1993).
Surfactant Properties and Sustainability : Research has shown that CAPB is an important secondary surfactant in personal care products, with developments aimed at improving sustainability and skin care. Innovations in CAPB formulations have led to products with higher active matter and lower water content, contributing to reduced production costs and enhanced environmental sustainability (Herrwerth et al., 2008).
Biodegradability and Environmental Impact : Studies have been conducted on the degradation of CAPB by bacterial strains isolated from activated sludge. These studies emphasize the biodegradability of CAPB and its role in surfactant degradation, highlighting its environmental impact (Měrková et al., 2018).
Skin Sensitization and Safety : CAPB has been named the "Allergen of the Year" in 2004 due to increasing rates of sensitization. Research indicates that related impurities produced during the manufacturing process may play a role in sensitization, affecting its safety profile in personal care products (Jacob & Amini, 2008).
Applications in Paper Treatment : CAPB has been studied for its effects on the optical properties of office papers. This research demonstrates its potential application in modifying the optical stability of paper products, with a focus on how it interacts with paper composition (Plazonić et al., 2015).
Chemical Synthesis and Green Chemistry : CAPB has been utilized as a biodegradable surfactant in the synthesis of dihydropyrano[2,3-c]pyrazoles, offering an eco-friendly alternative to traditional organic solvents. This application signifies its role in promoting green chemistry practices (Tamaddon & Alizadeh, 2014).
Impact on Construction Materials : Research has explored the influence of CAPB on the formation and carbonation of calcium hydroxide, a component of concrete. This study contributes to a better understanding of the surfactant's role in foam concrete optimization and its interaction with construction materials (Müller et al., 2018).
Mechanism of Action
- Cocamidopropyl betaine (CAPB) is a mixture of closely related organic compounds derived from coconut oil and dimethylaminopropylamine. It acts as an amphoteric surfactant in cosmetics and personal care products .
- When combined with water, CAPB produces a thick lather. This lathering action helps loosen dirt and impurities , facilitating their removal during rinsing .
Target of Action
Mode of Action
Future Directions
The global market size of CAPB is expected to grow from 2019 to 2029 . It is increasingly shaping a slew of industries from baby care and face cleansing to liquid soap and shampoo production . The report thrives on its depth and breadth, covering key regions and countries, the main players in the market, and offering a profound SWOT analysis .
Biochemical Analysis
Biochemical Properties
Cocamidopropyl betaine acts as a surfactant in personal care products and animal husbandry . It is a fatty acid amide containing a long hydrocarbon chain at one end and a polar group at the other . This allows this compound to act as a surfactant and as a detergent . It is a zwitterion, consisting of both a quaternary ammonium cation and a carboxylate .
Cellular Effects
This compound is known to induce mild skin irritation, eye irritation, and skin sensitization . It is generally considered to be a safe ingredient with a low toxicity profile and is widely used in the cosmetics and personal care industries .
Molecular Mechanism
The synthesis of this compound involves the reaction of dimethylaminopropylamine (DMAPA) with fatty acids from coconut or palm kernel oil . In the second step, chloroacetic acid reacts with the remaining tertiary amine to form a quaternary ammonium center .
Temporal Effects in Laboratory Settings
This compound was observed to induce mild skin irritation, eye irritation, and skin sensitization . The systemic exposure dose of this compound was estimated to range from 0.00120 to 0.93195 mg/kg/day when used in cosmetic products .
Dosage Effects in Animal Models
The oral LD50 of full-strength this compound was 4.91 g/kg in mice and 7.45 ml/kg in rats . The NOAEL of this compound was determined to be 250 mg/kg/day based on the results of a 92-day repeated-dose oral toxicity study in rats .
Transport and Distribution
It is known that this compound is used in products that clean the skin and hair, due to its ability to lift and remove oil .
Properties
IUPAC Name |
2-[3-(dodecanoylamino)propyl-dimethylazaniumyl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H38N2O3/c1-4-5-6-7-8-9-10-11-12-14-18(22)20-15-13-16-21(2,3)17-19(23)24/h4-17H2,1-3H3,(H-,20,22,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRUAUOIMASANKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC(=O)NCCC[N+](C)(C)CC(=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H38N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4041282 |
Source
|
| Record name | Lauramidopropyl betaine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4041282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; Other Solid, Solid; [Reference #1] 29-31%: Colorless to pale yellow liquid; [Galaxy Surfactants MSDS] |
Source
|
| Record name | 1-Propanaminium, N-(carboxymethyl)-N,N-dimethyl-3-[(1-oxododecyl)amino]-, inner salt | |
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| Record name | Coco Amido Betaine | |
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CAS No. |
4292-10-8, 61789-40-0, 86438-79-1, 86243-76-7 |
Source
|
| Record name | Lauramidopropylbetaine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4292-10-8 | |
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| Record name | Lauramidopropyl betaine | |
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| Record name | Coco Amido Betaine | |
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| Record name | beta-Alanine, N-(2-aminoethyl)-N-(2-(2-carboxyethoxy)ethyl)-, norcoco acyl derivs., disodium salts | |
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| Record name | LAURAMIDOPROPYL BETAINE | |
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